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Compound of Interest

Compound Name: Eleclazine hydrochloride

Cat. No.: B8068773 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides comprehensive,

immediate safety and logistical guidance for Eleclazine hydrochloride, including operational

and disposal plans, to foster a secure research environment.

Chemical and Physical Properties
Property Value

Synonyms GS-6615 hydrochloride

Formula C₂₁H₁₇ClF₃N₃O₃

Molecular Weight 451.83 g/mol

Appearance Solid

CAS Number 1448754-43-5

Hazard Identification and Classification
Eleclazine hydrochloride is classified with the following hazards:
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Hazard Class GHS Classification Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Signal Word: Warning

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is essential for the safe handling of Eleclazine
hydrochloride.[1]
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Protection Type Recommended Equipment

Eye Protection Safety goggles with side-shields

Hand Protection Protective gloves (e.g., nitrile rubber)

Skin and Body Protection Impervious clothing, lab coat

Respiratory Protection Suitable respirator (use in well-ventilated areas)

The selection of appropriate PPE is a critical step in ensuring laboratory safety. The following

diagram outlines the decision-making process for PPE selection when handling chemical

substances like Eleclazine hydrochloride.
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PPE Selection Logic

Start: Assess Chemical Hazards

Identify Hazards:
- Acute Toxicity (Oral)

- Aquatic Toxicity

Consider Potential Exposure Routes

Inhalation?

Skin/Eye Contact?

Ingestion?

No Wear a suitable respirator

Yes

No

Wear protective gloves and
impervious clothing

Yes

Wear safety goggles with side-shields

Yes

Do not eat, drink, or smoke in the lab

Yes

Proceed with Experiment

No

Click to download full resolution via product page

Caption: PPE selection workflow for Eleclazine hydrochloride.
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Operational Plans: Handling and Storage
Safe Handling:

Avoid contact with skin, eyes, and clothing.[1]

Avoid inhalation of dust or aerosols.[1]

Use only in a well-ventilated area, preferably in a chemical fume hood.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Protect from light.

Recommended storage temperatures:

Powder: -20°C[1]

In solvent: -80°C[1]

Experimental Protocols: Solution Preparation
Stock Solution Preparation (General Protocol):

Eleclazine hydrochloride is often dissolved in DMSO to prepare a concentrated stock

solution.[2]

For a 10 mM stock solution, for example, dissolve the appropriate mass of Eleclazine
hydrochloride in the calculated volume of DMSO. Sonication may be required to fully

dissolve the solid.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
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Store stock solutions at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month).[3]

Working Solution Preparation:

For in vitro cell experiments, dilute the DMSO stock solution with cell culture medium, PBS,

or physiological saline. Ensure the final DMSO concentration does not exceed 0.1% to avoid

solvent-induced cellular effects.[2]

For in vivo experiments, a common formulation is 10% DMSO, 40% PEG300, 5% Tween 80,

and 45% saline. The solvents should be added sequentially, ensuring the solution is clear

before adding the next solvent. It is recommended to prepare the working solution

immediately before use.

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing and shoes. Seek medical attention.[1]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek medical attention.

Ingestion: If swallowed, wash out mouth with water provided the person is conscious. Call a

physician or poison control center immediately. Do NOT induce vomiting.[1]

Spill Response: In the event of a spill, follow these procedures to ensure safety and proper

cleanup.
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Chemical Spill Response

Spill Occurs

Notify others in the area

Assess the spill
(size and hazard)

Small & Controllable?

Evacuate the area

No

Don appropriate PPE

Yes

Contact Emergency Personnel
(EHS)

Spill Response Complete

Contain the spill with
absorbent material

Clean up the spill

Decontaminate the area

Dispose of waste properly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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